2-((3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[3-(4-bromophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C22H20BrN3O3S2/c1-2-29-17-9-5-15(6-10-17)24-19(27)13-31-22-25-18-11-12-30-20(18)21(28)26(22)16-7-3-14(23)4-8-16/h3-10H,2,11-13H2,1H3,(H,24,27)
• InChI Key: OUGYHCUYVGCSIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Br)SCC3
• Molecular Formula: C22H20BrN3O3S2
• Molecular Weight: 518.5 g/mol

Description

This compound is a yellow solid. It is a type of pyrimidine derivative. The CAS Number is 498545-73-6.

Synthesis Analysis

The synthesis of similar compounds involves the use of Lithium Diisopropylamide (LDA) for metallation at a vacant 3-position. The resulting 3-lithiated thiophenes rearrange to form 3,5-dibromo- and 3,4,5-tribromo-2-thienyllithium, which are quenched with various electrophiles.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the IR spectrum shows peaks at 3,375, 3,100 (2NH), 1,701 (C=O). The 1H NMR spectrum in DMSO-d6 shows signals at δ = 7.18–7.69 (m, 12H, Ar–H), 7.71 (s, 1H, pyridine-H), 8.21 (s, 1H, = CH), 11.80 (br.s, 2H, 2NH, D2O-exchangeable).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include nucleophilic addition and subsequent cyclization into 2-thioxopyrimidine moiety.

Physical And Chemical Properties Analysis

The compound is a yellow solid with a melting point of 328–330 °C. The IR (KBr) spectrum shows peaks at 3,375, 3,100 (2NH), 1,701 (C=O).

Scientific Research Applications

Kinase Inhibition and ROCK Inhibitors

• The compound has been investigated as a potential ROCK (Rho-associated protein kinase) inhibitor. ROCKs play crucial roles in cell migration, cytoskeletal dynamics, and tissue remodeling. .

Anti-Inflammatory Properties

• Due to its thieno-pyrimidine scaffold, this compound may possess anti-inflammatory properties. Researchers have explored its effects on inflammatory pathways, including NF-κB and cytokine signaling. .

Anticancer Potential

• Investigating the compound’s impact on cancer cell lines is essential. Its unique structure suggests potential interactions with cellular targets involved in cancer progression. .

Neuroprotective Effects

• The thieno-pyrimidine moiety may confer neuroprotective properties. Studies have explored its ability to modulate neuronal survival, synaptic plasticity, and neurotransmitter release. .

Antibacterial Activity

• Researchers have evaluated the compound’s antibacterial potential against various pathogens. Its unique chemical structure may interact with bacterial enzymes or cell membranes. .

Synthetic Methodology and Medicinal Chemistry

• Beyond its biological applications, the compound’s synthesis and derivatization are of interest. .

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in medicine.